Cas no 1797558-08-7 (N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenesulfonamide)

• Product Name: N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenesulfonamide
• CAS No: 1797558-08-7
• MF: C₂₀H₂₁NO₄S
• MW: 371.450044393539
• CID: 5370694
• Update Time: 2025-10-28

N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenesulfonamide

• Inchi： 1S/C20H21NO4S/c1-24-17-10-5-9-16(13-17)19(25-2)14-21-26(22,23)20-12-6-8-15-7-3-4-11-18(15)20/h3-13,19,21H,14H2,1-2H3
• InChI Key： WYXMVQFORJQAEG-UHFFFAOYSA-N
• SMILES： C1(S(NCC(OC)C2=CC=CC(OC)=C2)(=O)=O)=C2C(C=CC=C2)=CC=C1

Experimental Properties

• Density: 1.242±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 552.4±60.0 °C(Predicted)
• pka: 10.37±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenesulfonamide

N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenesulfonamide (CAS No. 1797558-08-7): A Comprehensive Overview

N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenesulfonamide (CAS No. 1797558-08-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This sulfonamide derivative, characterized by its unique structural features, offers a wide range of potential applications, particularly in drug discovery and development. The compound's molecular structure, which includes a naphthalene ring and methoxy substituents, contributes to its distinct physicochemical properties and biological activity.

The growing interest in N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenesulfonamide is evident from the increasing number of research publications and patent applications mentioning this compound. Researchers are particularly intrigued by its potential as a building block for novel therapeutic agents, especially in areas such as central nervous system (CNS) disorders and inflammatory conditions. The presence of both methoxy groups and the naphthalenesulfonamide moiety suggests possible interactions with various biological targets, making it a valuable scaffold for structure-activity relationship studies.

From a chemical perspective, N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenesulfonamide demonstrates interesting properties that make it suitable for various synthetic applications. The compound's solubility profile and stability characteristics have been subjects of investigation, particularly in relation to formulation development. Recent studies have explored its potential as a fluorescence probe due to the naphthalene component, which could have applications in biochemical assays and diagnostic tools.

The synthesis of N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenesulfonamide typically involves multi-step organic reactions, with careful attention to the introduction of the methoxy groups and the formation of the sulfonamide bond. Researchers have developed various synthetic routes to optimize yield and purity, with recent focus on green chemistry approaches that minimize environmental impact. The compound's structure-activity relationship has been a particular area of interest, with modifications to the methoxy positions being explored to enhance biological activity.

In the pharmaceutical industry, N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenesulfonamide has shown promise as a potential lead compound for drug development. Its structural features are being investigated for possible activity against various enzyme targets, particularly those involved in neurological pathways. The compound's ability to potentially cross the blood-brain barrier makes it especially interesting for CNS-targeted therapies, aligning with current research trends in neurodegenerative disease treatment.

Recent market analysis indicates growing demand for specialized sulfonamide derivatives like N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenesulfonamide, particularly in the contract research organization (CRO) sector. The compound's unique properties have positioned it as a valuable research chemical for academic and industrial laboratories. Manufacturers are responding to this demand by developing improved synthesis protocols and purification methods to ensure high-quality material for research purposes.

Quality control of N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenesulfonamide typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are crucial for verifying the compound's identity and purity, especially when used in sensitive biological assays. The development of robust analytical methods for this compound has been an active area of research, with recent publications focusing on method validation and standardization.

From a regulatory perspective, N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenesulfonamide is currently classified as a research chemical with no known restrictions in most jurisdictions. However, researchers and suppliers should stay informed about evolving regulations concerning similar compounds. Proper material safety data sheets (MSDS) and handling procedures should always be followed when working with this chemical in laboratory settings.

The future outlook for N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenesulfonamide appears promising, with several research groups investigating its potential applications beyond pharmaceutical development. Areas such as material science and organic electronics are exploring the use of similar sulfonamide derivatives, suggesting possible crossover applications for this compound. The continued interest in structure-based drug design and fragment-based screening approaches further supports the potential importance of this chemical scaffold in future research.

For researchers considering working with N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenesulfonamide, it's important to note that while the compound shows promise in early studies, comprehensive toxicological evaluation and pharmacokinetic studies would be necessary for any potential therapeutic applications. The scientific community continues to explore the full range of this compound's properties and potential uses, making it an interesting subject for ongoing investigation in organic and medicinal chemistry.